Cas no 74879-12-2 (2(1H)-PYRAZINONE, 1,5-DIMETHYL-)
74879-12-2 structure
Product Name:2(1H)-PYRAZINONE, 1,5-DIMETHYL-
CAS No:74879-12-2
MF:C6H8N2O
MW:124.1405210495
CID:3237653
PubChem ID:6428849
Update Time:2025-04-21
2(1H)-PYRAZINONE, 1,5-DIMETHYL- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-PYRAZINONE, 1,5-DIMETHYL-
- 74879-12-2
- SCHEMBL2629278
- 1,5-dimethylpyrazin-2(1H)-one
- 1,5-dimethyl-2(1H)-pyrazinone
-
- Inchi: 1S/C6H8N2O/c1-5-4-8(2)6(9)3-7-5/h3-4H,1-2H3
- InChI Key: AEYNPCBTXZXDNL-UHFFFAOYSA-N
- SMILES: O=C1C=NC(C)=CN1C
Computed Properties
- Exact Mass: 124.063662883g/mol
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 32.7Ų
2(1H)-PYRAZINONE, 1,5-DIMETHYL- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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